Cas no 163295-71-4 ((2,5-Dichlorophenyl)Methanesulfonyl Chloride)

• Product Name: (2,5-Dichlorophenyl)Methanesulfonyl Chloride
• CAS No: 163295-71-4
• MF: C₇H₅Cl₃O₂S
• MW: 259.537398099899
• MDL: MFCD11976103
• CID: 1346897
• PubChem ID: 53760216
• Update Time: 2025-06-08

(2,5-Dichlorophenyl)Methanesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonyl chloride, 2,5-dichloro-
• (2,5-Dichlorophenyl)methanesulfonyl chloride
• alpha-(Chlorosulphonyl)-2,3-dichlorotoluene
• (2,5-Dichlorophenyl)methanesulphonyl chloride
• PS-10888
• 163295-71-4
• SCHEMBL3386780
• MFCD11976103
• DTXSID10706465
• (2,5-dichlorophenyl)methanesulfonylchloride
• AM100335
• DHIDMPXMRCSOHM-UHFFFAOYSA-N
• DB-257489
• AKOS014653731
• EN300-104239
• CS-0157661
• C73148
• (2,5-Dichlorophenyl)Methanesulfonyl Chloride

• MDL： MFCD11976103
• Inchi： 1S/C7H5Cl3O2S/c8-6-1-2-7(9)5(3-6)4-13(10,11)12/h1-3H,4H2
• InChI Key： DHIDMPXMRCSOHM-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C=CC=1Cl)Cl)(=O)=O

Computed Properties

• Exact Mass: 257.907584g/mol
• Monoisotopic Mass: 257.907584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2,5-Dichlorophenyl)Methanesulfonyl Chloride

Recent Advances in the Application of (2,5-Dichlorophenyl)Methanesulfonyl Chloride (CAS: 163295-71-4) in Chemical and Biomedical Research

(2,5-Dichlorophenyl)Methanesulfonyl Chloride (CAS: 163295-71-4) is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and potential clinical implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of (2,5-Dichlorophenyl)Methanesulfonyl Chloride as a precursor for the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against CA-IX, a biomarker associated with hypoxic tumors, suggesting its potential in cancer therapy. The structural versatility of (2,5-Dichlorophenyl)Methanesulfonyl Chloride allowed for the introduction of various functional groups, enhancing binding affinity and selectivity.

Another significant application was reported in a 2024 ACS Chemical Biology paper, where the compound was utilized to develop covalent inhibitors for SARS-CoV-2 main protease (M^pro). The researchers designed a series of sulfonyl chloride derivatives that irreversibly bind to the catalytic cysteine residue of M^pro, effectively inhibiting viral replication. This approach offers a promising strategy for combating emerging coronavirus variants, with (2,5-Dichlorophenyl)Methanesulfonyl Chloride serving as a critical building block for these inhibitors.

Beyond its role in drug discovery, (2,5-Dichlorophenyl)Methanesulfonyl Chloride has also been employed in chemical biology tools. A recent Nature Chemical Biology study (2023) described its use in the development of activity-based probes (ABPs) for profiling sulfotransferase enzymes. These probes enabled real-time monitoring of enzyme activity in complex biological systems, providing insights into sulfation pathways and their regulation in disease states. The high reactivity and specificity of the compound made it an ideal candidate for such applications.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from (2,5-Dichlorophenyl)Methanesulfonyl Chloride. Issues such as metabolic stability and off-target effects need to be addressed through further structural modifications. Ongoing research aims to explore novel synthetic routes and computational modeling approaches to enhance the therapeutic potential of this compound while minimizing adverse effects.

In conclusion, (2,5-Dichlorophenyl)Methanesulfonyl Chloride (CAS: 163295-71-4) continues to be a valuable tool in chemical and biomedical research. Its versatility in drug design, enzyme inhibition, and chemical probe development underscores its importance in advancing therapeutic innovations. Future studies are expected to further elucidate its mechanisms of action and expand its applications in precision medicine and targeted therapies.